Cas no 327093-01-6 (3-Amino-N-(2-methoxyphenyl)benzene-1-sulfonamide)

• Product Name: 3-Amino-N-(2-methoxyphenyl)benzene-1-sulfonamide
• CAS No: 327093-01-6
• MF: C₁₃H₁₄N₂O₃S
• MW: 278.326861858368
• CID: 1451473
• PubChem ID: 3805067
• Update Time: 2025-04-20

3-Amino-N-(2-methoxyphenyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 3-amino-N-(2-methoxyphenyl)-
• Z56792415
• 3-amino-N-(2-methoxyphenyl)benzene-1-sulfonamide
• 327093-01-6
• EN300-02117
• SCHEMBL3335969
• WYE-175829
• G34422
• CS-0218814
• IRJQKCUTGSZFON-UHFFFAOYSA-N
• N-(2-methoxyphenyl)-3-aminobenzenesulfonamide
• 3-amino-N-(2-methoxyphenyl)benzenesulfonamide
• 3-Amino-N-(2-methoxy-phenyl)-benzenesulfonamide
• STL280122
• AKOS000115613
• 3-Amino-N-(2-methoxyphenyl)benzene-1-sulfonamide

• Inchi： 1S/C13H14N2O3S/c1-18-13-8-3-2-7-12(13)15-19(16,17)11-6-4-5-10(14)9-11/h2-9,15H,14H2,1H3
• InChI Key： IRJQKCUTGSZFON-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C=1)N)(NC1C=CC=CC=1OC)(=O)=O

Computed Properties

• Exact Mass: 278.07262
• Monoisotopic Mass: 278.07251349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 89.8Ų

Experimental Properties

• PSA: 81.42